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Compound of Interest

Compound Name: D-Lysine

Cat. No.: B7766468 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of laboratory chemicals are paramount to ensuring a secure and efficient work

environment. This guide provides essential, immediate safety and logistical information for

handling D-Lysine, including personal protective equipment (PPE) guidelines, operational

procedures, and disposal plans.

Personal Protective Equipment (PPE)
When handling D-Lysine, particularly in its powdered form, adherence to the following PPE

guidelines is mandatory to minimize exposure and ensure personal safety.
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Protection Type Required Equipment Purpose

Eye Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.[1][2][3][4]

To prevent eye contact with D-

Lysine dust.

Skin and Body Protection

- Protective gloves (e.g., Nitrile

rubber).[1][2][4] - Long-sleeved

laboratory coat.[1][2]

To avoid direct skin contact.

Respiratory Protection

- A NIOSH-approved N95 dust

mask is recommended where

dusts are generated.[2][3][5] -

In general, respiratory

protection is not required if

there is adequate ventilation.

[1][2]

To prevent inhalation of dust

particles.

Physical and Chemical Properties
A summary of key quantitative data for D-Lysine is presented below for easy reference.

Property Value

CAS Number 923-27-3[1]

Molecular Formula C₆H₁₄N₂O₂[1]

Molecular Weight 146.19 g/mol [1]

Appearance White to off-white powder.[3]

Melting Point 218 °C (decomposes)[1][3]

Solubility Soluble in water.[3]

Occupational Exposure Limits
No occupational exposure limit values have

been established.[1]
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Operational Plan: Step-by-Step Handling
Procedures
Follow these procedural steps to ensure the safe handling of D-Lysine in a laboratory setting:

1. Preparation:

Ensure the work area is well-ventilated.[1][2] Provide appropriate exhaust ventilation at

places where dust is formed.[1][2]

Locate the nearest eyewash station and safety shower before beginning work.

Don all required PPE as outlined in the table above.

2. Handling:

Avoid the formation of dust and aerosols.[1][2]

Minimize all unnecessary personal contact.[6]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the handling area.

3. Storage:

Store D-Lysine in a tightly closed container.[1][2]

Keep the container in a dry, cool, and well-ventilated place.[1][2] The recommended storage

temperature is -20°C.[1]

In Case of a Spill:

For dry spills, avoid breathing in the dust.[1][2]

Sweep up the spilled material and place it into a suitable, labeled container for disposal.[1][2]

Do not let the product enter drains.[1][2]
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First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[1][2]

Skin Contact Wash off with soap and plenty of water.[1][2]

Eye Contact Flush eyes with water as a precaution.[1][2]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.[1]

[2]

Disposal Plan
D-Lysine is not generally classified as a hazardous substance.[1][2] However, all disposals

must be conducted in accordance with local, state, and national regulations.

Product Disposal: Offer surplus and non-recyclable solutions to a licensed disposal

company.[1][2] Dispose of the material as unused product.[1][2]

Contaminated Packaging: Dispose of as unused product.

Experimental Workflow: Safe Handling and Disposal
of D-Lysine
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Workflow for Safe Handling and Disposal of D-Lysine

Preparation

Handling

Spill Response

Disposal
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(Eyewash, Shower)

Don Personal Protective Equipment (PPE)

Weigh/Handle D-Lysine
(Avoid Dust Generation)

Proceed to Handling

Perform Experimental Procedure Sweep Up Spilled Material

If Spill Occurs

Place Waste D-Lysine in a
Sealed and Labeled Container

End of Experiment Place in Labeled Container for Disposal

Containment Complete

Consult Institutional EHS for
Local Disposal Regulations

Dispose via Licensed
Disposal Company

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of D-Lysine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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